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Compound of Interest

Compound Name: alpha-Amylcinnamyl formate
CAS No.: 7493-79-0
Cat. No.: B1623734
Get Quote
. J

Executive Summary & Operational Directives

alpha-Amylcinnamyl formate (CAS: 7493-79-0) is a high-boiling aromatic ester commonly
used in fragrance and flavor research.[1] While it poses lower immediate flammability risks
compared to low-molecular-weight esters, it presents significant chronic aquatic toxicity and
sensitization hazards.

Critical Directive: Under no circumstances should this compound be discharged into municipal
sewage systems or surface waters. Although it may not always classify as a federally listed
RCRA hazardous waste (depending on flash point and mixture), it must be managed as Non-
Regulated Chemical Waste designated for Incineration to prevent environmental accumulation.

Chemical Profile & Hazardous Characterization

Effective disposal requires accurate characterization. The high flash point of this compound
often exempts it from "Ignitable” (D001) classification in its pure form, but its lipophilicity
dictates specific handling.
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Parameter Data Operational Implication

Unique identifier for waste

CAS Number 7493-79-0 o
manifesting.[1]
High carbon content requires
Molecular Formula C15H2002 ) o )
high-temp incineration.[1]
] Generally Non-Flammable for
Flash Point >100°C (> 212°F)
transport (unless solvated).[1]
N Do NOT flush. Will partition to
Water Solubility Insoluble (< 0.1 g/L) _
surface/organic matter.[1]
Sinks/Suspends in water;
Specific Gravity 0.98 - 0.99 difficult to separate via
skimmers.[1]
o ) ) Toxic to aquatic life with long-
GHS Classification Aquatic Chronic 2 (H411)

lasting effects.

Personal Protective Equipment (PPE) Matrix

Rationale: Aromatic esters can permeate standard latex. Nitrile provides superior resistance to
permeation for this chemical class.

» Hand Protection: Nitrile gloves (Minimum thickness: 0.11 mm). Double-gloving
recommended for spill cleanup.[1]

» Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are
insufficient for pouring operations due to splash risks.

o Respiratory: If heating or aerosolizing, use a fume hood. If handling large open volumes
outside a hood, use a half-face respirator with Organic Vapor (OV) cartridges.

Disposal Protocols
Scenario A: Pure Stock or High-Concentration Waste

Use this protocol for expired shelf-stock or synthesis leftovers.[1]
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» Container Selection: Use a chemically compatible High-Density Polyethylene (HDPE) or
glass container.

e Labeling:

o If the Flash Point is confirmed > 60°C (140°F), label as "Non-RCRA Regulated Chemical
Waste."

o MANDATORY ADDITION: Add a secondary label or note: "Contains Marine Pollutant -
Incinerate Only."

e Segregation: Do not mix with oxidizers (e.g., Nitric Acid) or strong bases. Segregate into the
"Non-Halogenated Organic" waste stream.

» Final Disposition: Transfer to EHS for thermal destruction via a licensed hazardous waste
incinerator.

Scenario B: Solvated Waste (Mixtures)

Use this protocol for HPLC waste, reaction mothers liquors, or dilutions.
o Characterize the Solvent: The solvent usually dictates the RCRA code.
o Example: If dissolved in Ethanol or Acetonitrile, the waste is Ignitable (D001).
o Example: If dissolved in Dichloromethane, the waste is Toxic (F-listed or D-listed).

» Bulking: Pour into the appropriate "Organic Solvents" carboy (Halogenated vs. Non-
Halogenated).

» Documentation: Ensure "alpha-Amylcinnamyl formate" is listed as a constituent on the
waste tag to prevent incompatibility in the bulk tank.

Spill Management & Emergency Response

Immediate Action: Isolate the area. Remove ignition sources (standard precaution).[2]
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o Containment: Do not allow the spill to spread to floor drains. Use vermiculite, sand, or
commercial oleophilic pads to dike the spill.

o Scientific Logic: Avoid using sawdust or paper towels if possible; while the flash point is
high, increasing the surface area of combustible organics on combustible absorbents
increases fire risk in the waste bin.

o Absorption: Cover the liquid completely with absorbent material. Allow 5-10 minutes for
capillary action to fully absorb the viscous liquid.

o Collection: Scoop the saturated absorbent into a wide-mouth HDPE jar or heavy-duty waste
bag.

o Decontamination: Scrub the surface with a detergent solution (surfactant) and water to
emulsify residual oils. Collect this wash water as chemical waste—do not mop into the drain.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for categorizing alpha-
Amylcinnamyl formate waste.
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Waste Generation:
alpha-Amylcinnamyl Formate
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Figure 1: Waste classification decision tree ensuring compliance with environmental toxicity
standards regardless of RCRA ignitability status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Showing Compound alpha-Amylcinnamyl formate (FDB015064) - FooDB [foodb.ca]
e 2.nj.gov [nj.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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